Synthesis of highly ordered nanoporous carbon molecular sieves from silylated MCM-48 using divinylbenzene as precursor
Chemical Communications Pub Date: 2001-03-05 DOI: 10.1039/B009691L
Abstract
Calcined pure silica MCM-48 is modified by silylating its mesopores with trimethylsilyl chloride; such pore modification along with polymerization and carbonization of divinylbenzene as a carbon precursor is found to be a very efficient way of fabricating highly ordered carbon molecular sieves with three-dimensionally interconnected uniform pore arrays, greatly improving structural integrity and thermal stability.
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